Cas no 2171832-09-8 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• CAS No: 2171832-09-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6172312
• PubChem ID: 165877572
• Update Time: 2025-10-20

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]propanoic acid
• EN300-1578239
• 2171832-09-8

• Inchi： 1S/C26H30N2O5/c1-28(14-13-25(30)31)24(29)15-23(17-7-6-8-17)27-26(32)33-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,17,22-23H,6-8,13-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： NCECJJXCOIEEQU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(C)CCC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid

Comprehensive Overview of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid (CAS No. 2171832-09-8)

In the realm of organic chemistry and pharmaceutical research, 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid (CAS No. 2171832-09-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research settings, belongs to a class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its intricate molecular architecture, featuring a cyclobutyl ring and an Fmoc-protected amine, makes it a valuable building block for designing novel therapeutics and biochemical probes.

The CAS No. 2171832-09-8 is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique widely employed in modern biotechnology. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" to identify high-purity compounds like this one. The Fmoc group in the molecule serves as a temporary protecting group, enabling selective deprotection during synthesis—a feature highly sought after in combinatorial chemistry and high-throughput screening.

Recent advancements in targeted drug delivery and precision medicine have further elevated the relevance of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid. Its cyclobutyl moiety contributes to enhanced metabolic stability, a property critical for improving the pharmacokinetic profiles of peptide-based drugs. This aligns with the growing demand for "bioactive small molecules" and "peptidomimetics" in oncology and neurodegenerative disease research, as evidenced by trending searches in scientific databases.

From a synthetic chemistry perspective, the compound's N-methylpropanamido side chain offers steric hindrance, which can influence conformational preferences in peptide backbones—a topic frequently explored in "structure-activity relationship (SAR) studies." Laboratories specializing in custom peptide synthesis often prioritize such derivatives to engineer peptides with improved receptor binding affinity or protease resistance, addressing common challenges in therapeutic development.

Quality control of CAS No. 2171832-09-8 is another area of focus, with analytical techniques like HPLC and mass spectrometry being essential for verifying purity. The pharmaceutical industry's emphasis on "GMP-compliant intermediates" underscores the need for rigorously characterized compounds, particularly when used in clinical-stage API manufacturing. This compound's well-defined chiral centers also make it relevant to discussions about "stereoselective synthesis"—a hot topic in asymmetric catalysis forums.

Environmental considerations in chemical synthesis have led to increased interest in "green chemistry approaches" for producing Fmoc-protected building blocks. The 3-3-cyclobutyl derivative's potential for scalable synthesis with reduced solvent waste positions it favorably in this context. Moreover, its compatibility with microwave-assisted peptide coupling techniques answers the growing demand for energy-efficient synthetic protocols.

In computational chemistry and molecular modeling, the compound's rigid cyclobutyl scaffold serves as an interesting case study for force field parameterization. Researchers investigating "conformational restriction strategies" in drug design often examine such structures to understand how constrained geometries affect biological activity—a subject generating substantial literature in recent years.

The storage and handling of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopropanoic acid typically require attention to moisture sensitivity, a characteristic shared by many Fmoc-protected compounds. This practical consideration frequently appears in laboratory protocol discussions alongside searches for "amino acid derivative stability"—highlighting the compound's dual importance in both theoretical and applied chemical research.

Patent literature reveals innovative applications of this chemical entity in prodrug design and bioconjugation strategies, particularly for antibody-drug conjugates (ADCs). The intersection of these applications with popular search terms like "targeted cancer therapies" demonstrates how fundamental research compounds evolve into enablers of cutting-edge medical technologies.

As the scientific community continues to explore macrocyclic peptides and constrained peptidomimetics, derivatives like CAS No. 2171832-09-8 will likely maintain their relevance. Their versatility in addressing contemporary challenges—from improving oral bioavailability of peptide drugs to enabling novel chemical biology tools—ensures ongoing interest from both academic and industrial research sectors.